Cas no 30056-93-0 (Carbanilic acid,p-(ethylsulfonyl)-, a-cyclohexyl-a-methylbenzylester (8CI))

• Product Name: Carbanilic acid,p-(ethylsulfonyl)-, a-cyclohexyl-a-methylbenzylester (8CI)
• CAS No: 30056-93-0
• MF: C₂₃H₂₉NO₄S
• MW: 415.545665502548
• CID: 318023
• PubChem ID: 267633
• Update Time: 2025-04-19

Carbanilic acid,p-(ethylsulfonyl)-, a-cyclohexyl-a-methylbenzylester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,p-(ethylsulfonyl)-, a-cyclohexyl-a-methylbenzylester (8CI)
• NSC107167
• 30056-93-0
• NSC-107167

• Inchi： 1S/C23H29NO4S/c1-3-29(26,27)21-16-14-20(15-17-21)24-22(25)28-23(2,18-10-6-4-7-11-18)19-12-8-5-9-13-19/h4,6-7,10-11,14-17,19H,3,5,8-9,12-13H2,1-2H3,(H,24,25)
• InChI Key： SITKOSHJMQDQOS-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)NC(=O)OC(C)(C1C=CC=CC=1)C1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 415.18187
• Monoisotopic Mass: 415.181729
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 5.2

Experimental Properties

• Density: 1.207
• Boiling Point: 552°C at 760 mmHg
• Flash Point: 287.7°C
• Refractive Index: 1.58
• PSA: 72.47
• LogP: 6.67820